Cas no 7625-02-7 (1H-Pyrazole-4,5-dione, 3-methyl-1-phenyl-, 4-(phenylhydrazone))

• Product name: 1H-Pyrazole-4,5-dione, 3-methyl-1-phenyl-, 4-(phenylhydrazone)
• CAS No: 7625-02-7
• MF: C₁₆H₁₄N₄O
• MW: 278.308562755585
• CID: 538121

1H-Pyrazole-4,5-dione, 3-methyl-1-phenyl-, 4-(phenylhydrazone) Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4,5-dione, 3-methyl-1-phenyl-, 4-(phenylhydrazone)
• 5-methyl-2-phenyl-4-(phenylhydrazono)-2,4-dihydro-3H-pyrazol-3-one
• 1H-Pyrazole-4,5-dione, 3-methyl-1-phenyl-, 4-(2-phenylhydrazone)

• MDL： MFCD00411731
• Inchi： 1S/C16H14N4O/c1-12-15(18-17-13-8-4-2-5-9-13)16(21)20(19-12)14-10-6-3-7-11-14/h2-11,17H,1H3
• InChI Key： XGMTZZGLFGXDPS-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2)C(=O)C(=NNC2=CC=CC=C2)C(C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• Melting Point: 156 °C(Solv: ethanol (64-17-5))
• Boiling Point: 408.3±28.0 °C(Predicted)
• pka: -1.48±0.40(Predicted)